rac-4'-Methyl Ketoprofen-d3

• CAS RN: 1346600-04-1
• Molecular Formula: C17H16O3
• Molecular Weight: 271.33
• IUPAC Name: 3,3,3-trideuterio-2-[3-(4-methylbenzoyl)phenyl]propanoic acid
• InChI: InChI=1S/C17H16O3/c1-11-6-8-13(9-7-11)16(18)15-5-3-4-14(10-15)12(2)17(19)20/h3-10,12H,1-2H3,(H,19,20)/i2D3
• InChI Key: PXERNXYPPAUBJI-BMSJAHLVSA-N
• SMILES: CC1=CC=C(C=C1)C(=O)C2=CC(=CC=C2)C(C)C(=O)O
• synonyms: α-(Methyl-d3)-3-(4-methylbenzoyl)benzeneacetic Acid

Description

“rac-4’-Methyl Ketoprofen-d3” is a labelled amide of Ketoprofen. It is an isotopic labelled impurity of Ketoprofen. The molecular formula is C17H13D3O3. It is used for research and development purposes.

Molecular Structure Analysis

The molecular formula of “rac-4’-Methyl Ketoprofen-d3” is C17H13D3O3. This indicates that it consists of 17 carbon atoms, 13 hydrogen atoms, 3 deuterium atoms (an isotope of hydrogen), and 3 oxygen atoms.

Physical And Chemical Properties Analysis

The molecular weight of “rac-4’-Methyl Ketoprofen-d3” is 271.33. The predicted boiling point is 458.7±33.0 °C and the predicted density is 1.174±0.06 g/cm3. It is slightly soluble in chloroform and dichloromethane.

Mechanism of Action

While specific information on the mechanism of action of “rac-4’-Methyl Ketoprofen-d3” is not available, the parent compound, Ketoprofen, works by inhibiting prostaglandin synthesis via the cyclooxygenase pathway (both COX-1 and COX-2) activity.

Safety and Hazards

It is advised to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eye when handling "rac-4’-Methyl Ketoprofen-d3". Use of personal protective equipment and chemical impermeable gloves is recommended.

Future Directions

As “rac-4’-Methyl Ketoprofen-d3” is an isotopic labelled impurity of Ketoprofen, it could be used in future research to better understand the pharmacokinetics and metabolic pathways of Ketoprofen. It is available for purchase from various suppliers for research purposes.

Relevant Papers A paper titled “Comparison of Efficacy of Ketoprofen and Ibuprofen in Treating Pain in Patients with Rheumatoid Arthritis: A Systematic Review and Meta-Analysis” was found during the search. The paper compares the clinical efficacy and pain-relieving capacity of Ketoprofen with that of Ibuprofen in patients with Rheumatoid Arthritis. The results showed a statistically significant difference in efficacy in favor of Ketoprofen.